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Compound of Interest

Compound Name: Undecyl 6-bromohexanoate

Cat. No.: B8239399 Get Quote

CAS Number: 959040-06-3

This technical guide provides an in-depth overview of Undecyl 6-bromohexanoate, a versatile

bifunctional molecule with applications in organic synthesis and drug delivery. This document is

intended for researchers, scientists, and drug development professionals, offering a

comprehensive summary of its properties, synthesis, and potential applications, with a focus on

its role in the formulation of lipid-based drug delivery systems.

Core Properties and Specifications
Undecyl 6-bromohexanoate is a long-chain alkyl ester containing a terminal bromine atom.

This unique structure combines a lipophilic undecyl chain with a reactive bromo-functionalized

hexanoate moiety, making it a valuable intermediate for the synthesis of more complex

molecules.[1]

Physicochemical Properties
The key physicochemical properties of Undecyl 6-bromohexanoate are summarized in the

table below. These values are compiled from various chemical suppliers and databases.
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Property Value Source

CAS Number 959040-06-3 N/A

Molecular Formula C₁₇H₃₃BrO₂ [2][3][4][5]

Molecular Weight 349.35 g/mol [2][3][4][5]

Appearance Colorless liquid (predicted) [4]

Boiling Point 382.0 ± 25.0 °C (Predicted) [2][4]

Density 1.072 ± 0.06 g/cm³ (Predicted) [2]

Purity Typically >95% [4]

Storage Conditions

Store at 2-8°C for short-term

and -20°C for long-term

storage, protected from light

and moisture.

[6]

Spectral Data
While a comprehensive set of spectral data is not readily available in peer-reviewed literature, a

predicted vapor phase infrared spectrum and other data may be accessible through specialized

databases.[6] Researchers are advised to acquire and interpret their own analytical data (NMR,

IR, MS) to confirm the identity and purity of the compound.

Synthesis of Undecyl 6-bromohexanoate
A detailed experimental protocol for the synthesis of Undecyl 6-bromohexanoate is not

explicitly described in publicly available literature. However, based on fundamental organic

chemistry principles, a standard esterification reaction between 6-bromohexanoic acid and

undecyl alcohol is the most logical synthetic route. The following proposed protocol is based on

the Steglich esterification, a mild and efficient method for forming esters from carboxylic acids

and alcohols.

Proposed Experimental Protocol: Steglich Esterification
Materials:
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6-Bromohexanoic acid

Undecyl alcohol (Undecan-1-ol)

N,N'-Dicyclohexylcarbodiimide (DCC)

4-Dimethylaminopyridine (DMAP)

Dichloromethane (DCM), anhydrous

Sodium bicarbonate (NaHCO₃), saturated aqueous solution

Brine (saturated NaCl solution)

Magnesium sulfate (MgSO₄), anhydrous

Silica gel for column chromatography

Hexane

Ethyl acetate

Procedure:

Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g.,

nitrogen or argon), dissolve 6-bromohexanoic acid (1.0 eq) and undecyl alcohol (1.1 eq) in

anhydrous dichloromethane.

Catalyst Addition: To the stirred solution, add a catalytic amount of 4-dimethylaminopyridine

(DMAP, 0.1 eq).

Coupling Agent Addition: Cool the reaction mixture to 0°C in an ice bath. Slowly add a

solution of N,N'-Dicyclohexylcarbodiimide (DCC, 1.2 eq) in anhydrous dichloromethane.

Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor

the reaction progress by thin-layer chromatography (TLC).

Workup:
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Filter the reaction mixture to remove the precipitated dicyclohexylurea (DCU) byproduct.

Wash the filtrate sequentially with saturated sodium bicarbonate solution and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure.

Purification: Purify the crude product by silica gel column chromatography using a

hexane/ethyl acetate gradient to yield pure Undecyl 6-bromohexanoate.

Synthesis Workflow Diagram

6-Bromohexanoic Acid +
Undecyl Alcohol

Steglich Esterification
(0°C to RT, 12-24h)

Anhydrous DCM

DMAP

DCC

Filtration &
Aqueous Wash Column Chromatography Undecyl 6-bromohexanoate

Click to download full resolution via product page

Caption: Proposed synthesis workflow for Undecyl 6-bromohexanoate.

Applications in Research and Drug Development
The bifunctional nature of Undecyl 6-bromohexanoate makes it a valuable tool in several

areas of research, particularly in the development of drug delivery systems.

Intermediate in Organic Synthesis
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The terminal bromine atom can be readily displaced by a variety of nucleophiles, allowing for

the introduction of different functional groups. This makes it a useful building block for the

synthesis of more complex molecules with long alkyl chains.

Role in Lipid Nanoparticle Formulation
Undecyl 6-bromohexanoate is suggested to be useful in the preparation of lipid nanoparticles

(LNPs).[5][7][8] LNPs are advanced drug delivery vehicles used to encapsulate and deliver a

wide range of therapeutic agents, including small molecules, proteins, and nucleic acids. The

lipophilic undecyl chain of Undecyl 6-bromohexanoate allows for its incorporation into the lipid

bilayer of these nanoparticles. The terminal bromine can then be used to attach targeting

ligands, imaging agents, or other functional moieties to the surface of the LNP.

Proposed Experimental Workflow: Lipid Nanoparticle
Formulation
The following is a generalized workflow for the preparation of functionalized lipid nanoparticles

incorporating Undecyl 6-bromohexanoate.

Materials:

Structural lipids (e.g., DSPC, Cholesterol)

PEGylated lipid (e.g., DSPE-PEG2000)

Ionizable lipid (for nucleic acid delivery, e.g., DLin-MC3-DMA)

Undecyl 6-bromohexanoate

Therapeutic cargo (e.g., siRNA, mRNA, small molecule drug)

Ethanol

Aqueous buffer (e.g., citrate buffer, pH 4.0)

Dialysis membrane or tangential flow filtration system

Procedure:
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Lipid Mixture Preparation: Dissolve the structural lipids, PEGylated lipid, ionizable lipid (if

applicable), and Undecyl 6-bromohexanoate in ethanol.

Aqueous Phase Preparation: Dissolve the therapeutic cargo in the aqueous buffer.

Nanoparticle Formation: Rapidly mix the lipid-ethanol solution with the aqueous cargo

solution using a microfluidic mixing device or by rapid injection. This rapid change in solvent

polarity leads to the self-assembly of the lipids into nanoparticles, encapsulating the cargo.

Purification: Remove the ethanol and unencapsulated cargo by dialysis or tangential flow

filtration against a suitable buffer (e.g., PBS, pH 7.4).

Surface Functionalization (Post-formation): The bromo-functionalized surface of the LNPs

can be further modified by reacting with a nucleophilic targeting ligand (e.g., a thiol- or

amine-containing peptide or antibody fragment).

Lipid Nanoparticle Formulation Workflow Diagram

Lipid Mixture in Ethanol
(including Undecyl 6-bromohexanoate)

Microfluidic Mixing

Aqueous Cargo Solution

Nanoparticle Self-Assembly Dialysis / TFF Bromo-functionalized LNP Surface Functionalization
(e.g., with targeting ligand) Targeted LNP

Click to download full resolution via product page

Caption: Generalized workflow for lipid nanoparticle formulation.

Signaling Pathways and Mechanism of Action
Currently, there is no specific information available in the scientific literature regarding the direct

involvement of Undecyl 6-bromohexanoate in any signaling pathways or a defined

mechanism of action as a therapeutic agent itself. Its primary role is as a synthetic intermediate

and a component in drug delivery systems. The biological effects of formulations containing this

molecule would be determined by the encapsulated therapeutic agent and any attached

targeting moieties.
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Logical Relationship in Prodrug Development
The structure of Undecyl 6-bromohexanoate lends itself to potential use as a linker in prodrug

design. A prodrug is an inactive compound that is converted into an active drug within the body.

The bromo-functionalized end could be attached to a drug molecule, while the undecyl ester

could be designed to be cleaved by endogenous esterases, releasing the active drug.

Prodrug

Active Drug

Undecyl 6-bromohexanoate
(as linker)

Enzymatic Cleavage
(Esterases)

Released Active Drug

Click to download full resolution via product page

Caption: Conceptual use of Undecyl 6-bromohexanoate as a prodrug linker.

Conclusion
Undecyl 6-bromohexanoate is a valuable chemical entity for researchers in organic synthesis

and drug delivery. Its bifunctional nature allows for its use as a building block for complex

molecules and as a functional component in advanced drug delivery systems like lipid

nanoparticles. While detailed experimental data on this specific molecule is sparse in peer-

reviewed literature, its synthesis and applications can be inferred from established chemical
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and pharmaceutical principles. Further research into the applications of Undecyl 6-
bromohexanoate is warranted to fully explore its potential in the development of novel

therapeutics and targeted drug delivery platforms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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